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cat. No.: B1336821

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Val-Leu-Lys-Chloromethylketone (D-VLK-CMK) is a synthetic peptide derivative that
functions as an irreversible inhibitor of certain serine proteases. Its sequence, Val-Leu-Lys,
targets the active site of specific enzymes, and the chloromethylketone moiety forms a covalent
bond with a critical histidine residue, leading to irreversible inactivation. This compound is
primarily recognized as a potent inhibitor of thrombin and is also used in studies involving other
trypsin-like serine proteases.[1][2] Its ability to selectively block the activity of these proteases
makes it a valuable tool in coagulation research and for studying the roles of these enzymes in
various physiological and pathological processes.

Mechanism of Action

D-Val-Leu-Lys-Chloromethylketone acts as a suicide inhibitor. The peptide sequence directs
the molecule to the active site of target serine proteases, such as thrombin. The
chloromethylketone group then irreversibly alkylates the active site histidine residue, rendering
the enzyme non-functional. This high specificity and irreversible nature of inhibition allow for
precise investigation of the downstream consequences of protease inactivation.

Quantitative Data
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The following table summarizes the available quantitative data for D-Val-Leu-Lys-
Chloromethylketone and a structurally similar compound for comparative purposes.

Compound Target Enzyme Parameter Value Reference

H-D-Val-Leu-Lys-

chloromethylketo  Human Thrombin  k2/Ki 2.3x103 M~1s™1 [2]
ne

D-Val-Phe-Lys

Chloromethyl Human Plasmin ICs0 100 pM [3]
Ketone

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of D-Val-Leu-Lys-Chloromethylketone
on a target serine protease and its downstream consequences.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1336821?utm_src=pdf-body
https://www.benchchem.com/product/b1336821?utm_src=pdf-body
https://www.glpbio.com/fr/ga22319.html
https://www.sigmaaldrich.com/HK/zh/product/mm/627624
https://www.benchchem.com/product/b1336821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

D-Val-Leu-Lys-CMK

Serine Protease
(e.g., Thrombin)

Cleavage

Protein Substrate

Cleaved Product

Downstream Signaling
(e.g., Coagulation Cascade)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Prepare D-VLK-CMK
Stock Solution (in DMSO)

Cell Culture

Experimentation
Treat Cells with
D-VLK-CMK

Cell Viability Assay ) _
( (e.g., XTT) ) Protein Extractlon)

Analysis

Western Blot

Data Analysis and
Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. D-Val-Phe-Lys®H £ , —E & W4 Selective irreversible inhibitor of plasmin with high
selectivity for plasmin (IC50 = 100 pM for human plasmin) over urokinase. | Sigma-Aldrich
[sigmaaldrich.com]

 To cite this document: BenchChem. [Application Notes and Protocols: D-Val-Leu-Lys-
Chloromethylketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336821#d-val-leu-lys-chloromethylketone-
experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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